Cas no 2640829-07-6 (2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one
• CAS No: 2640829-07-6
• MF: C₁₆H₁₈ClN₃O
• MW: 303.786622524261
• CID: 5316668
• PubChem ID: 155800758
• Update Time: 2025-05-20

2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one
• F6677-0077
• 2640829-07-6
• AKOS039922343

• Inchi： 1S/C16H18ClN3O/c1-12-18-6-7-19(12)9-13-10-20(11-13)16(21)8-14-4-2-3-5-15(14)17/h2-7,13H,8-11H2,1H3
• InChI Key： PJJLPPASSYRVMM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CC(CN2C=CN=C2C)C1)=O

Computed Properties

• Exact Mass: 303.1138399g/mol
• Monoisotopic Mass: 303.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų

Additional information on 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one

Introduction to 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one (CAS No. 2640829-07-6)

2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2640829-07-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a chlorophenyl moiety, an azetidine ring, and a methyl-substituted imidazole, makes this molecule a candidate for exploring various pharmacological pathways.

The structural complexity of 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one suggests that it may interact with biological targets in multiple ways, which is a key consideration in medicinal chemistry. The chlorophenyl group is known to be present in many bioactive molecules and can influence both the electronic properties and the binding affinity of the compound. Additionally, the azetidine ring introduces a rigid structure that can enhance the metabolic stability of the molecule, while the methyl-substituted imidazole moiety may contribute to its solubility and bioavailability.

In recent years, there has been growing interest in developing novel compounds that incorporate heterocyclic structures, such as imidazole and azetidine, due to their demonstrated ability to modulate biological processes. For instance, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. Similarly, azetidine-based compounds have shown potential in the treatment of neurological disorders and cancer. The combination of these motifs in 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one suggests that it may possess unique pharmacological profiles worthy of further exploration.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chlorophenyl group typically involves chlorination reactions, while the assembly of the azetidine ring often requires cyclization techniques. The incorporation of the methyl-substituted imidazole moiety may involve nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, can be employed to enhance the efficiency and selectivity of these transformations.

From a computational chemistry perspective, the molecular structure of 2-(2-chlorophenyl)-1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}ethan-1-one can be modeled using density functional theory (DFT) or other quantum mechanical methods to predict its physicochemical properties and potential interactions with biological targets. These simulations can provide valuable insights into the compound's behavior at the molecular level, aiding in the design of experiments and the optimization of lead compounds for drug development.

In vitro studies have begun to explore the biological activity of 2-(2-chlorophenyl)-1-{3-[（2-methyl-lH-imidazol-l-yI)methyl]azetidin-l-I)-yI}ethan-l-one, with initial results suggesting potential effects on enzymes and receptors relevant to inflammatory diseases and cancer. For example, preliminary assays have indicated that this compound may inhibit certain kinases or modulate cytokine production. While these findings are encouraging, further research is needed to confirm these effects and to determine the optimal dosing regimens.

The development of novel pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. The presence of multiple functional groups in CAS No. 2640829-l 076 provides numerous opportunities for fine-tuning its pharmacological properties through structural modifications. By systematically altering specific parts of the molecule, chemists can explore different biological pathways and identify new therapeutic agents.

The regulatory landscape for new drug candidates also plays a crucial role in their progression from laboratory research to clinical use. Companies and academic institutions must navigate stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) to ensure that their compounds are safe and effective before they can be approved for human use. This process involves rigorous testing across multiple phases of clinical trials.

Collaborative efforts between synthetic chemists, biologists, pharmacologists, and clinicians are essential for advancing drug discovery programs like those involving CAS No 2640829 076. By integrating expertise from various disciplines, researchers can accelerate the development pipeline and bring new treatments to patients more quickly.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications for it in medicine. Advances in synthetic chemistry may enable more efficient production methods at scale-up levels while reducing costs associated with manufacturing these complex molecules.